Cas no 3921-12-8 (2-hydroxy-3,6-dimethylbenzoic acid)

2-hydroxy-3,6-dimethylbenzoic acid structure
3921-12-8 structure
Product Name:2-hydroxy-3,6-dimethylbenzoic acid
CAS No:3921-12-8
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00156975
CID:924364
PubChem ID:261630
Update Time:2025-04-19

2-hydroxy-3,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,6-dimethylsalicylic acid;2-hydroxy-3,6-dimethyl-benzoic acid;3.6-Dimethyl-salicylsaeure;6-Oxy-p-xylylsaeure;2-Hydroxy-3,6-dimethyl-benzoesaeure;
    •  
    • 2-hydroxy-3,6-dimethylbenzoic acid
    • MFCD00156975
    • NSC-94404
    • 3921-12-8
    • Q27139050
    • CHEBI:70733
    • SCHEMBL3484657
    • D80846
    • CS-0163181
    • AKOS005151503
    • NSC94404
    • 3,6-dimethylsalicylic acid
    • BS-16700
    • Z367679246
    • 2-hydroxy-3,6-dimethylbenzoicacid
    • NCIOpen2_001512
    • DTXSID00294109
    • EN300-1167042
    • JBIR-26
    • DS-010375
    • STL444072
    • Benzoic acid, 2-hydroxy-3,6-dimethyl-
    • MDL: MFCD00156975
    • Inchi: 1S/C9H10O3/c1-5-3-4-6(2)8(10)7(5)9(11)12/h3-4,10H,1-2H3,(H,11,12)
    • InChI Key: SDQFDFFLPQFIHQ-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=CC(C)=C1C(=O)O

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 1.70720

2-hydroxy-3,6-dimethylbenzoic acid Pricemore >>

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